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For Researchers, Scientists, and Drug Development Professionals: A Guide to Understanding
V-0 Bond Lengths in Dioxovanadium(V) Complexes and Their Influencing Factors.

Dioxovanadium(V) complexes are a class of coordination compounds that have garnered
significant interest due to their diverse applications, including their potential as insulin-mimetic
agents. A key structural parameter in these complexes is the vanadium-oxygen (V-O) bond
distance, particularly the short V=0 double bonds of the cis-[VOz]* core. These bond lengths
are not fixed; they are influenced by a variety of factors including the nature of the coordinating
ligands, the overall geometry of the complex, and intermolecular interactions. This guide
provides a comparative analysis of V=0 bond distances in a series of dioxovanadium(V)
complexes, supported by experimental data from X-ray crystallography, to aid researchers in
understanding these structure-property relationships.

Quantitative Comparison of V=0 Bond Distances

The V=0 bond distances in dioxovanadium(V) complexes typically fall within a narrow range,
but subtle variations can provide insight into the electronic and steric environment of the
vanadium center. The following tables summarize the experimentally determined V=0 bond
lengths for several dioxovanadium(V) complexes with different Schiff base ligands.
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Table 1: V=0 Bond Distances in Dioxovanadium(V) Complexes with Substituted

Salicylaldehyde-based Schiff Base Ligands

Ligand V=0 Bond V=0 Bond
Complex . . . Reference
Substituent Distance 1 (A)  Distance 2 (A)
1 5-chloro 1.637(2) 1.620(2) [1]
2 3,5-dichloro 1.644(3) 1.631(3) [2]
3 5-nitro 1.649(2) 1.636(2) [2]
4 3-bromo-5-chloro  1.642(4) 1.630(4) [2]
, , 1.638(6) 1.654(5)
5 4-diethylamino [1]
(Molecule A) (Molecule A)
1.609(6) 1.595(6) i
(Molecule B) (Molecule B)

Table 2: Comparison of V-O and V-N Bond Distances in Selected Dioxovanadium(V)

Complexes
V-0 V-0 o
V-N (imine)
Complex V=0 (A) (phenoxo) (carboxylat Reference
(A)
(A) e) (A)
O2(LY)]- 1.641(2), 1.916(2 1.987(2 2.158(2 2
[VO2(LY)] 1.633(2) .916(2) .987(2) .158(2) [2]
02(L2)]- 1.644(3). 1.905(3 1.990(3 2.174(3 2
[VO2(L?)] 1.631(3) .905(3) .990(3) 174(3) (2]
02(L3)]- 1.649(2), 1.926(2 1.987(2 2.139(2 2
[VO2(L?)] 1.636(2) .926(2) .987(2) 139(2) [2]
02(L%)]- 1.642(4), 1.915(4 1.988(4 2.164(4 2
[VO2(L%)] 1.630(4) .915(4) .988(4) .164(4) [2]
ouL1 1.637(2), L6402 2.072(2), .
[VVOaL1] 1.620(2) 94002 2.154(2) s
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Experimental Protocols

The primary technique for the precise determination of V-O bond distances is single-crystal X-
ray diffraction. The general workflow for this method is outlined below.

General Experimental Workflow for Single-Crystal X-ray
Diffraction
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Caption: General workflow for determining crystal structures.
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Detailed Methodologies:

The structural data presented in this guide were obtained through single-crystal X-ray

diffraction analysis. A representative experimental procedure is as follows:

Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow
evaporation of a solution of the complex in an appropriate solvent (e.g., methanol).[1]

Data Collection: A suitable crystal is mounted on a diffractometer (e.g., a Bruker APEX-II
CCD area-detector diffractometer) equipped with a graphite-monochromated Mo Ka
radiation source (A = 0.71073 A). Data is collected at a controlled temperature, often around
100 K or 296 K, to minimize thermal vibrations.

Data Reduction and Structure Solution: The collected diffraction data is processed using
software packages such as SAINT for integration and scaling, and SADABS for absorption
correction. The crystal structure is then solved using direct methods (e.g., with the SHELXS
program) and refined by full-matrix least-squares on F? using programs like SHELXL.

Structural Refinement: All non-hydrogen atoms are typically refined anisotropically. Hydrogen
atoms are often placed in calculated positions and refined using a riding model. The final
output is a crystallographic information file (CIF) containing the atomic coordinates, bond
lengths, angles, and other structural parameters.

Factors Influencing V=0 Bond Distances

The length of the V=0 bond in dioxovanadium(V) complexes is a sensitive indicator of the

electronic environment around the vanadium center. Several factors can influence these bond

distances, leading to the observed variations.
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Influencing Factors

Nature of Ligands
\ Effects on V=0 Bond
Goordination GeometrD—b[Electron Density at Vanadiuramb V=0 Bond Length
Entermolecular Interactiona

Click to download full resolution via product page
Caption: Factors influencing V=0 bond distances.

» Nature of the Ligands: The electron-donating or -withdrawing properties of the other ligands
in the coordination sphere play a crucial role. More electron-donating ligands increase the
electron density on the vanadium atom, which can lead to a slight lengthening of the V=0
bonds due to increased electron-electron repulsion in the V=0 1t-system. Conversely,
electron-withdrawing groups can lead to a shortening of the V=0 bonds.

o Coordination Geometry: The overall geometry of the complex (e.g., distorted square
pyramidal, trigonal bipyramidal) influences the orbital overlap and bond angles, which in turn
affects the V=0 bond lengths. In six-coordinate dioxovanadium(V) complexes, the bonds
trans to the oxo groups are typically longer than those in the cis position.[3][4]

 Intermolecular Interactions: Hydrogen bonding and other intermolecular interactions in the
crystal lattice can also perturb the V=0 bond lengths. For instance, hydrogen bonding to the
oxo-ligands can weaken the V=0 bond, resulting in a slight elongation.

In summary, the V-O bond distances in dioxovanadium(V) complexes are a valuable probe of
the electronic and steric environment of the metal center. A thorough understanding of the
factors that influence these bond lengths is essential for the rational design of new vanadium
complexes with tailored properties for various applications, including drug development. The
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data and methodologies presented here provide a foundation for researchers to further explore
the rich coordination chemistry of vanadium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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